(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate
(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate
Brand Name:
Vulcanchem
CAS No.:
69425-74-7
VCID:
VC0032987
InChI:
InChI=1S/C29H44O4/c1-18(7-12-26(31)27(3,4)32)23-10-11-24-22-9-8-20-17-21(33-19(2)30)13-15-28(20,5)25(22)14-16-29(23,24)6/h7-8,12,18,21-25,32H,9-11,13-17H2,1-6H3/b12-7+/t18-,21+,22+,23-,24+,25+,28+,29-/m1/s1
SMILES:
CC(C=CC(=O)C(C)(C)O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C29H44O4
Molecular Weight:
456.667
(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate
CAS No.: 69425-74-7
Reference Standards
VCID: VC0032987
Molecular Formula: C29H44O4
Molecular Weight: 456.667
| CAS No. | 69425-74-7 |
|---|---|
| Product Name | (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate |
| Molecular Formula | C29H44O4 |
| Molecular Weight | 456.667 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R)-6-hydroxy-6-methyl-5-oxohept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C29H44O4/c1-18(7-12-26(31)27(3,4)32)23-10-11-24-22-9-8-20-17-21(33-19(2)30)13-15-28(20,5)25(22)14-16-29(23,24)6/h7-8,12,18,21-25,32H,9-11,13-17H2,1-6H3/b12-7+/t18-,21+,22+,23-,24+,25+,28+,29-/m1/s1 |
| Standard InChIKey | YTDIMFKVPJVRIN-CHYKGQGKSA-N |
| SMILES | CC(C=CC(=O)C(C)(C)O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Synonyms | (3β,22E)-3-(Acetyloxy)-25-hydroxy-cholesta-5,22-dien-24-one |
| PubChem Compound | 131668334 |
| Last Modified | Nov 11 2021 |
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